Cas no 1352512-93-6 (2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester)

2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is a specialized heterocyclic compound featuring a bipyridinyl core with ethoxy and tert-butyl ester functional groups. Its structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The tert-butyl ester moiety enhances stability and facilitates selective deprotection under mild conditions, while the ethoxy group offers reactivity for further functionalization. The saturated pyridine rings contribute to improved solubility and handling compared to fully aromatic analogs. This compound is particularly useful in medicinal chemistry for constructing complex nitrogen-containing scaffolds, where its balanced lipophilicity and steric properties can influence pharmacokinetic parameters. Proper storage under inert conditions is recommended to maintain integrity.

2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester structure

1352512-93-6 structure

Product Name:2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

CAS No:1352512-93-6

MF:C₁₇H₂₆N₂O₃

MW:306.399944782257

CID:5208262

Update Time:2025-05-19

2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester
- 1-Piperidinecarboxylic acid, 2-(2-ethoxy-3-pyridinyl)-, 1,1-dimethylethyl ester
- Inchi： 1S/C17H26N2O3/c1-5-21-15-13(9-8-11-18-15)14-10-6-7-12-19(14)16(20)22-17(2,3)4/h8-9,11,14H,5-7,10,12H2,1-4H3
- InChI Key： QSSHSWTUFKMDBW-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1=CC=CN=C1OCC

2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM495744-1g	tert-Butyl2-(2-ethoxypyridin-3-yl)piperidine-1-carboxylate	1352512-93-6	97%	1g	$1061	2022-03-02

2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester Related Literature

1. Evidence for the intrinsic nature of band-gap states electrochemically observed on atomically flat TiO2(110) surfaces†

Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
4. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
5. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389

Additional information on 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

Compound CAS No. 1352512-93-6: 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester

The compound with CAS No. 1352512-93-6, known as 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bipyridine derivatives, which have been extensively studied for their unique electronic properties and versatility in synthetic chemistry.

The structure of this compound is characterized by a bipyridine core, which consists of two pyridine rings fused together. The tert-butyl ester group attached to the carboxylic acid moiety suggests that this compound is likely used as an intermediate in the synthesis of more complex molecules or as a protective group in organic synthesis. The ethoxy substituent further enhances the molecule's reactivity and solubility properties.

Recent studies have highlighted the importance of bipyridine derivatives in the development of novel materials for optoelectronic applications. For instance, researchers have explored the use of similar compounds in the synthesis of light-emitting diodes (LEDs) and photovoltaic devices due to their ability to modulate electronic transitions. The tert-butyl ester group in this compound could play a crucial role in tuning the molecule's electronic properties, making it a valuable candidate for such applications.

In the pharmaceutical industry, bipyridine derivatives have shown promise as potential drug candidates for treating various diseases. For example, recent research has demonstrated that certain bipyridine-based compounds exhibit anti-cancer activity by targeting specific proteins involved in tumor growth and metastasis. The ethoxy substituent in this compound could enhance its bioavailability and pharmacokinetic properties, making it an attractive target for further drug development.

The synthesis of this compound involves a multi-step process that typically includes coupling reactions and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds, reducing production costs and improving yields. The use of tert-butyl ester as a protective group is particularly advantageous due to its stability under harsh reaction conditions and ease of removal during subsequent steps.

From an environmental perspective, the development of sustainable synthetic routes for compounds like 2-Ethoxy-3,4,5,6-tetrahydro-2H-[2,3]bipyridinyl-1-carboxylic acid tert-butyl ester is increasingly important. Researchers are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. For instance, the use of biodegradable solvents and recyclable catalysts has gained traction in recent years.

In conclusion, the compound with CAS No. 1352512-93-6 represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.